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Compound of Interest

Compound Name: Milneb

Cat. No.: B1214706

For Researchers, Scientists, and Drug Development Professionals

Introduction

Milneb, a member of the alkylenebis(dithiocarbamate) class of fungicides, has been utilized in
agriculture for the control of a broad spectrum of fungal pathogens.[1] This technical guide
provides a comprehensive overview of Milneb, detailing its chemical properties, mechanism of
action, toxicological profile, and the experimental protocols for its evaluation. Dithiocarbamates
are characterized by their multi-site mode of action, which confers a low risk of resistance
development in fungal populations.[2]

Chemical and Physical Properties

Milneb is an organosulfur compound with a complex polymeric structure.[1][3] Its chemical
identity and physical characteristics are summarized in the table below.
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Property Value Reference

3-[2-(4,6-dimethyl-2-
sulfanylidene-1,3,5-

IUPAC Name thiadiazinan-3-yl)ethyl]-4,6- [3]
dimethyl-1,3,5-thiadiazinane-2-
thione

CAS Number 3773-49-7 [3]

Molecular Formula C12H22N4S4 [3]

Molecular Weight 350.6 g/mol [3]
Yellow powder or crystalline

Appearance " [4]
soli

_ 6 mg/L (estimated for Maneb,
Solubility in Water [5]
a related compound)

Decomposes before melting at

Melting Point approximately 192°C (for [5]
Maneb)
Vapor Pressure Negligible at 20°C (for Maneb) [5]

Mechanism of Action

The fungicidal activity of alkylenebis(dithiocarbamates) like Milneb is attributed to their multi-
site inhibitory action within the fungal cell. This broad-based mechanism makes it difficult for
fungi to develop resistance. The primary modes of action include:

e Enzyme Inhibition: Dithiocarbamates are known to inhibit a variety of enzymes, particularly
those with sulfhydryl groups. They achieve this by chelating essential metal ions, such as
copper and zinc, which are cofactors for many enzymes. This disrupts critical metabolic
pathways.

« Disruption of Cellular Respiration: These fungicides can interfere with mitochondrial function,
leading to impaired cellular respiration.
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» Reaction with Thiol Compounds: Dithiocarbamates can be metabolized into isothiocyanates,
which are highly reactive with vital thiol-containing compounds within the fungal cell, leading
to widespread cellular dysfunction.

Signaling Pathways

While the direct effects of Milneb on specific signaling pathways are not extensively
documented, the known mechanisms of dithiocarbamates suggest potential interference with
key cellular signaling cascades that regulate growth, proliferation, and survival. For instance,
disruption of cellular metabolism and induction of oxidative stress can impact pathways such as
MTOR and PI3K/Akt, which are central regulators of cell growth and are responsive to cellular
stress and nutrient availability.[6][7][8]
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Caption: Potential impact of dithiocarbamates on the PI3K/Akt/mTOR signaling pathway.

Toxicological Profile
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The acute toxicity of dithiocarbamates is generally considered to be low. However, chronic
exposure may pose health risks. The toxicological data for Maneb, a closely related
alkylenebis(dithiocarbamate), is often used as a reference.

Value (for

Metric Maneb) Route Species Reference
LD50 >5000 mg/kg Oral Rat [5]
LC50 (96h) 1 mg/L Aquatic Bluegill sunfish [5]
LC50 (48h) 1.9 mg/L Aquatic Rainbow trout [5]

Note: LD50 (Lethal Dose, 50%) is the dose required to kill half the members of a tested
population.[9] LC50 (Lethal Concentration, 50%) is the concentration in water that is lethal to
50% of a test population.

Environmental Fate

Alkylenebis(dithiocarbamates) are known to degrade in the environment. Their persistence in
soil and water is influenced by factors such as pH, temperature, and microbial activity. A
significant degradation product of ethylenebis(dithiocarbamates) is ethylenethiourea (ETU),
which is of toxicological concern.

Experimental Protocols
Synthesis of Alkylenebis(dithiocarbamates)

A general method for the synthesis of dithiocarbamates involves the reaction of a primary or
secondary amine with carbon disulfide in an alkaline solution. For
alkylenebis(dithiocarbamates) like Milneb, this would involve a diamine.

Materials:
o Ethylenediamine
e Carbon disulfide (CS2)

e Sodium hydroxide (NaOH) or another suitable base
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e Asuitable solvent (e.g., water, ethanol)

¢ A manganese salt (for Maneb) or other appropriate metal salt
Procedure:

o Dissolve ethylenediamine in the chosen solvent in a reaction vessel.
e Cool the solution in an ice bath.

e Slowly add carbon disulfide to the cooled amine solution while stirring. An exothermic
reaction will occur.

¢ Add a solution of sodium hydroxide to maintain alkaline conditions and facilitate the
formation of the dithiocarbamate salt.

» To form the metal complex (e.g., Maneb), a solution of a soluble manganese salt (e.qg.,
manganese(ll) sulfate) is added to the reaction mixture.

e The resulting precipitate of the alkylenebis(dithiocarbamate) fungicide is then filtered,
washed, and dried.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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